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Compound of Interest

Compound Name: 4-lodo-2-methoxynicotinaldehyde
CAS No.: 158669-26-2
Cat. No.: B116927
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-lodo-2-
methoxynicotinaldehyde (CAS No. 158669-26-2), a key building block in medicinal chemistry
and organic synthesis. Adherence to these guidelines is critical to ensure personnel safety and
maintain the integrity of the compound.

Chemical Identification and Properties

4-lodo-2-methoxynicotinaldehyde, also known as 4-lodo-2-methoxypyridine-3-
carboxaldehyde or 3-Formyl-4-iodo-2-methoxypyridine, is a white to yellow powder.[1] It is a
versatile intermediate used in the synthesis of pharmaceuticals, particularly novel anti-cancer
agents, and in the development of materials for organic electronics.[1]
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Property Value Source
CAS Number 158669-26-2 [11[2]
Molecular Formula C7HsINO:2 [1][2]
Molecular Weight 263.03 g/mol [11[2]
Appearance White to yellow powder [1]
Purity > 98% (HPLC) [1][3]
Boiling Point 328.3°C at 760 mmHg [3]
Storage Temperature 2-8°C [3]

Hazard Identification and Safety Data

This compound is classified as hazardous. The primary routes of exposure are inhalation,
ingestion, and skin or eye contact. The toxicological properties have not been fully investigated,
and it should be handled with care.

Hazard . o

o GHS Code Signal Word Description
Classification
Acute Toxicity, Oral H302 Warning Harmful if swallowed.
Skin . o

) o H315 Warning Causes skin irritation.
Corrosion/Irritation
Serious Eye ] Causes serious eye

o H319 Warning o

Damage/Irritation irritation.

Specific target organ ]
o ) May cause respiratory
toxicity, single H335 Warning o
irritation.
exposure

Precautionary Statements: P261, P305+P351+P338[3]

Safe Handling and Storage Protocols
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Proper handling and storage are essential to mitigate risks and preserve the chemical's quality.

Aspect Protocol

Wear chemical safety goggles (conforming to
EN166 or OSHA 29 CFR 1910.133), impervious
Personal Protective Equipment (PPE) gloves, and a lab coat. If ventilation is
inadequate or dust is generated, use a
NIOSH/MSHA-approved respirator.

Handle only in a well-ventilated area, preferably
_ . within a chemical fume hood. Ensure eyewash
Engineering Controls ] )
stations and safety showers are readily

accessible.

Avoid breathing dust, fumes, or vapors. Avoid

contact with skin, eyes, and clothing. Do not eat,
Handling Practices drink, or smoke in the handling area. Wash

hands thoroughly after handling. Keep away

from incompatible materials.

Store in a tightly closed container in a dry, cool
-~ (2-8°C), and well-ventilated place.[3] Keep in the
Storage Conditions )
dark and under an inert atmosphere (e.g.,

nitrogen) to protect from light and air.[3]

Incompatible Materials Strong oxidizing agents, strong bases.

Emergency and First Aid Procedures
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Exposure Route

First Aid Measures

Eye Contact

Immediately rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at
least 15 minutes. Seek immediate medical

attention.

Skin Contact

Remove contaminated clothing. Wash skin with
plenty of soap and water. If skin irritation occurs,

get medical advice/attention.

Move the person to fresh air and keep

Inhalation comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.
) Rinse mouth. Do NOT induce vomiting. Call a

Ingestion .
POISON CENTER or doctor if you feel unwell.
Use water spray, carbon dioxide (COz), dry

Fi chemical, or alcohol-resistant foam to

ire

extinguish. Wear a self-contained breathing

apparatus (SCBA) and full protective gear.

Accidental Release

Ensure adequate ventilation and wear
appropriate PPE. Avoid dust formation. Sweep
up the material and place it in a suitable, closed
container for disposal. Do not let the product

enter drains.

Experimental Protocols

Due to its reactivity, 4-lodo-2-methoxynicotinaldehyde is a valuable reagent. Below is a

representative, cited experimental protocol for a reaction involving a similar pyridine aldehyde,

illustrating the handling procedures required.

Cited Experiment: Synthesis involving a Pyridine Aldehyde Intermediate
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This procedure describes the preparation of a related compound, which involves steps and
precautions applicable to handling 4-lodo-2-methoxynicotinaldehyde.

Objective: To perform a nucleophilic addition to a pyridine aldehyde.

Materials:

4-iodo-2-methoxy-6-(trimethylsilanyl)-3-pyridinecarboxaldehyde (a related starting material)
e Sodium borohydride (NaBHa)

o Ethanol (EtOH)

 Brine solution

o Diethyl ether (Et20)

e Magnesium sulfate (MgSOa)

Equipment:

¢ Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator
Methodology:

o Reaction Setup: A solution of the pyridinecarboxaldehyde (94.9 mmol) in ethanol (50 mL) is
prepared.

o Reagent Preparation: In a separate flask, a solution of sodium borohydride (26.4 mmol) in
ethanol (100 mL) is prepared and cooled to -40°C in a cooling bath.
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e Reaction Execution: The aldehyde solution is added slowly to the cooled NaBHa solution.
The reaction mixture is stirred for 1 hour at this temperature.

e Work-up: The reaction is carefully quenched by the slow addition of brine. The mixture is
then transferred to a separatory funnel and extracted three times with diethyl ether.

 Purification: The combined organic extracts are dried over anhydrous magnesium sulfate
(MgSO0a.), filtered, and the solvent is removed under reduced pressure using a rotary
evaporator to yield the product.

Visualized Workflows and Relationships
Diagram 1: Standard Chemical Handling Workflow

The following diagram illustrates the lifecycle of a chemical reagent within a laboratory setting,
emphasizing key safety and control points.
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Experimental Use

4. Pre-Use Check
(Verify Chemical, Review Protocol)

Procurement & Receiving

5. Handling in Fume Hood 1. Chemical Request
(Weighing, Dispensing, Reaction) & Risk Assessment

Retrieve for Use

6. Decontamination 2. Receiving & Inspection
(Glassware, Surfaces) (Check SDS, Label, Integrity)
Dispose of Waste Return Unused Reagent Store Appropriately
Digposal Storage
7. Waste Segregation 3. Log Inventory & Store
(Halogenated Organic Waste) (2-8°C, Dark, Inert Atm.)

l

8. Label & Store Waste

l

9. Arrange Professional Disposal

Click to download full resolution via product page

Caption: Standard workflow for handling chemical reagents in a laboratory.

Diagram 2: Hierarchy of Controls for Chemical Safety
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This diagram illustrates the preferred order of control measures to reduce exposure to chemical
hazards, from most to least effective.

Substitution
(Replace with a less hazardous material)

Personal Protective Equipment
(Protect the worker with gear)

Click to download full resolution via product page

Caption: The hierarchy of controls for mitigating chemical hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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